Cas no 1805993-20-7 (2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805993-20-7
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 4866375
• Update Time: 2025-05-24

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5Cl2F2NO/c8-2-3-1-4(13)5(7(10)11)6(9)12-3/h1,7H,2H2,(H,12,13)
• InChI Key： ZARXKTONOXKQFW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C=C(CCl)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805993-20-7)

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805993-20-7) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound is characterized by its unique chloromethyl and difluoromethyl functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in developing novel crop protection agents and bioactive intermediates.

The structural features of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine make it a valuable building block for designing heterocyclic compounds. Its hydroxypyridine core is particularly noteworthy, as it is a common motif in many pharmaceutical APIs and agrochemical formulations. Recent studies highlight its utility in pesticide synthesis, where its chloro and difluoromethyl substituents enhance bioactivity and environmental stability. This aligns with the growing demand for sustainable agrochemicals and green chemistry solutions.

In the context of drug discovery, CAS No. 1805993-20-7 has garnered attention for its potential as a scaffold for medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical modifications, making it a candidate for targeted molecule design. This is particularly relevant given the current focus on precision medicine and small-molecule therapeutics in the pharmaceutical industry.

From a synthetic chemistry perspective, the compound's reactivity profile is a subject of ongoing research. Its chloromethyl group enables facile nucleophilic substitutions, while the difluoromethyl moiety offers opportunities for fluorine-based interactions in biological systems. These properties are critical for developing high-performance materials and specialty chemicals, areas that are currently trending in industrial R&D.

Environmental and regulatory considerations also play a role in the compound's applications. As the industry shifts toward eco-friendly alternatives, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine is being evaluated for its biodegradability and low toxicity profile. This aligns with global initiatives like REACH compliance and green manufacturing, which are top priorities for chemical enterprises today.

In summary, CAS No. 1805993-20-7 represents a multifaceted compound with broad potential in agrochemical innovation, pharmaceutical development, and advanced material science. Its unique structural attributes and adaptability make it a compelling subject for researchers exploring next-generation chemical solutions. As the scientific community continues to uncover its capabilities, this molecule is poised to play a pivotal role in addressing contemporary challenges in sustainable chemistry and life sciences.